Cas no 1228957-09-2 (4-Bromo-2-ethoxybenzamide)

• Product Name: 4-Bromo-2-ethoxybenzamide
• CAS No: 1228957-09-2
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD16618947
• CID: 1086071
• PubChem ID: 53216669
• Update Time: 2025-10-05

4-Bromo-2-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-ethoxybenzamide
• BS-19533
• Benzamide, 4-bromo-2-ethoxy-
• SB77044
• 1228957-09-2
• AKOS015835548
• CS-0120353
• DB-367432
• SCHEMBL17375390
• MFCD16618947
• DTXSID70681825

• MDL： MFCD16618947
• Inchi： 1S/C9H10BrNO2/c1-2-13-8-5-6(10)3-4-7(8)9(11)12/h3-5H,2H2,1H3,(H2,11,12)
• InChI Key： OWXBGKKKGOLAFP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(N)=O)=C(C=1)OCC

Computed Properties

• Exact Mass: 242.98900
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 53.31000
• LogP: 2.83090

4-Bromo-2-ethoxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Bromo-2-ethoxybenzamide

Comprehensive Overview of 4-Bromo-2-ethoxybenzamide (CAS No. 1228957-09-2): Properties, Applications, and Industry Insights

4-Bromo-2-ethoxybenzamide (CAS No. 1228957-09-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated benzamide derivative is characterized by its unique molecular structure, combining a bromo substituent with an ethoxy functional group. The compound's CAS registry number (1228957-09-2) serves as a universal identifier for precise chemical tracking across global databases.

In recent years, the demand for halogenated benzamides like 4-Bromo-2-ethoxybenzamide has surged due to their versatile applications in drug discovery. Researchers particularly value its role as a building block for synthesizing complex molecules with potential biological activity. The ethoxy group enhances solubility profiles, while the bromine atom offers strategic sites for further functionalization through cross-coupling reactions—a hot topic in modern medicinal chemistry discussions.

The compound's physicochemical properties make it valuable for structure-activity relationship (SAR) studies. With a molecular weight of 244.08 g/mol and moderate lipophilicity, 4-Bromo-2-ethoxybenzamide exhibits optimal characteristics for lead optimization in drug development pipelines. Its thermal stability (decomposition point >200°C) allows for various high-temperature synthetic processes, frequently searched by organic chemists exploring thermally robust intermediates.

Current industry trends show growing interest in 4-Bromo-2-ethoxybenzamide for developing kinase inhibitors and GPCR-targeted compounds. These areas dominate pharmaceutical patent filings, with many researchers querying about "bromobenzamide applications in cancer research" or "ethoxybenzamide derivatives as neurological agents." The compound's structural features enable precise modulation of hydrogen bonding networks—a critical factor in drug-target interactions frequently discussed in computational chemistry forums.

From a synthetic chemistry perspective, CAS 1228957-09-2 serves as a precursor for palladium-catalyzed reactions, particularly Suzuki-Miyaura couplings—one of the most searched organic transformations in academic literature. The bromine atom at the para position provides excellent reactivity for constructing biaryl systems, while the amide functionality offers hydrogen-bonding motifs crucial for molecular recognition in bioactive compounds.

Quality control protocols for 4-Bromo-2-ethoxybenzamide emphasize HPLC purity (>98%) and rigorous spectroscopic characterization (1H/13C NMR, LC-MS). These analytical parameters are frequently queried by quality assurance professionals searching for "benzamide purity standards" or "halogenated compound analytical methods." The compound's stability under ambient conditions makes it suitable for long-term storage—a practical advantage for research laboratories.

Environmental and handling considerations for CAS 1228957-09-2 follow standard laboratory safety protocols. While not classified as hazardous under major chemical inventories, proper personal protective equipment (PPE) is recommended during handling—a common search term among laboratory technicians. The compound's biodegradation profile and ecotoxicological data remain active research areas, aligning with growing industry emphasis on green chemistry principles.

Market intelligence reveals increasing procurement of 4-Bromo-2-ethoxybenzamide by contract research organizations (CROs) and academic institutions. Suppliers frequently optimize their product listings for search terms like "high-purity bromoethoxybenzamide" or "custom benzamide synthesis." The global distribution network for this compound reflects the pharmaceutical industry's geographical hubs, with particular demand from North American and Asian research centers.

Future research directions for 1228957-09-2 may explore its potential in proteolysis-targeting chimeras (PROTACs)—a breakthrough technology dominating recent drug discovery conferences. The compound's balanced molecular weight and functional group diversity position it as a candidate for developing E3 ligase binders, a trending topic in targeted protein degradation research.

In analytical applications, 4-Bromo-2-ethoxybenzamide serves as a chromatographic reference standard for method development. Laboratories frequently search for "benzamide HPLC calibration" or "UV-active bromo compounds," leveraging this compound's strong UV absorption characteristics (λmax ~270 nm). These features make it valuable for analytical method validation in regulatory submissions.

The intellectual property landscape shows numerous patents referencing bromoethoxybenzamide derivatives, particularly in central nervous system (CNS) drug applications. This aligns with frequent searches about "blood-brain barrier permeable compounds"—a key challenge in neurological disorder treatment. The compound's logP value (predicted ~2.1) falls within the optimal range for CNS penetration, explaining its pharmaceutical relevance.

From a regulatory standpoint, CAS 1228957-09-2 is not currently listed in controlled substance schedules, making it accessible for legitimate research purposes. However, responsible sourcing from Good Manufacturing Practice (GMP)-compliant suppliers remains crucial—a frequent concern voiced in research integrity discussions across scientific communities.